molecular formula C12H19NO3S B5734448 N-(1,1-dimethylpropyl)-4-methoxybenzenesulfonamide

N-(1,1-dimethylpropyl)-4-methoxybenzenesulfonamide

Cat. No.: B5734448
M. Wt: 257.35 g/mol
InChI Key: GUBNJPISJVINIA-UHFFFAOYSA-N
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Description

N-(1,1-dimethylpropyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C12H19NO3S and its molecular weight is 257.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 257.10856464 g/mol and the complexity rating of the compound is 324. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of similar compounds involves the formation of a carbocation that acts as an electrophile. This carbocation is generated when the alkyl halide reacts with a Lewis acid. The electrophile then reacts with the aromatic ring through an electrophilic aromatic substitution .

Safety and Hazards

Safety data sheets provide information about the hazards of similar compounds. They are classified as flammable liquids and can cause serious eye damage. They may also cause drowsiness or dizziness .

Future Directions

The future directions for research on similar compounds involve their potential reactivity as N, O-bidentate directing groups in metal-catalyzed C–H bond functionalization reactions . This structural motif is potentially suitable for such reactions, opening up new possibilities for the synthesis of complex molecules.

Properties

IUPAC Name

4-methoxy-N-(2-methylbutan-2-yl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19NO3S/c1-5-12(2,3)13-17(14,15)11-8-6-10(16-4)7-9-11/h6-9,13H,5H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GUBNJPISJVINIA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.